Cas no 55808-09-8 (carbamic acid, (5-methyl-3-isoxazolyl)-, methyl ester (9ci))

carbamic acid, (5-methyl-3-isoxazolyl)-, methyl ester (9ci) structure
55808-09-8 structure
Product Name:carbamic acid, (5-methyl-3-isoxazolyl)-, methyl ester (9ci)
CAS No:55808-09-8
MF:C6H8N2O3
MW:156.139321327209
CID:944522
PubChem ID:4380357
Update Time:2025-04-19

carbamic acid, (5-methyl-3-isoxazolyl)-, methyl ester (9ci) Chemical and Physical Properties

Names and Identifiers

    • carbamic acid, (5-methyl-3-isoxazolyl)-, methyl ester (9ci)
    • AKOS003872522
    • 55808-09-8
    • PGAMVHCCVDEFRS-UHFFFAOYSA-N
    • methyl N-(5-methyl-3-isoxazolyl)carbamate
    • methyl (5-methylisoxazol-3-yl)carbamate
    • SCHEMBL11643675
    • Inchi: 1S/C6H8N2O3/c1-4-3-5(8-11-4)7-6(9)10-2/h3H,1-2H3,(H,7,8,9)
    • InChI Key: PGAMVHCCVDEFRS-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(=N1)NC(=O)OC

Computed Properties

  • Exact Mass: 156.053
  • Monoisotopic Mass: 156.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.4A^2
  • XLogP3: 0.7
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